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Compound of Interest

Compound Name: 2,2-difluoroacetophenone

CAS No.: 395-01-7

Cat. No.: B1347609

Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper handling and

disposal of 2,2-difluoroacetophenone, a common reagent in pharmaceutical and chemical

research. Adherence to these procedures is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance. This guide is intended for researchers,

scientists, and drug development professionals.

Essential Safety & Hazard Information
2,2-Difluoroacetophenone is a hazardous chemical that requires careful handling. It is a

combustible liquid and can cause skin and serious eye irritation. Inhalation may lead to

respiratory irritation.[1] All personnel handling this substance must be familiar with its Safety

Data Sheet (SDS) and wear appropriate Personal Protective Equipment (PPE), including safety

goggles, chemical-resistant gloves, and a lab coat. All handling of this chemical should be

conducted in a well-ventilated area or a chemical fume hood.
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A summary of key quantitative data for 2,2-difluoroacetophenone is provided in the table

below for easy reference.

Property Value Reference(s)

CAS Number 395-01-7

Molecular Formula C₈H₆F₂O

Molecular Weight 156.13 g/mol

Appearance Liquid

Flash Point 70 °C (158 °F)

Density 1.180 g/mL (approx.)

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation)

Step-by-Step Disposal Protocol
The proper disposal of 2,2-difluoroacetophenone is governed by federal and state hazardous

waste regulations.[2][3] As a halogenated organic compound, it requires specific disposal

procedures.[3] Under no circumstances should this chemical be disposed of down the drain or

in regular solid waste.

Experimental Protocol for Waste Segregation and Collection:

Waste Identification: All waste streams containing 2,2-difluoroacetophenone must be

identified and treated as hazardous waste. This includes pure, unused chemical, reaction

mixtures, and contaminated materials (e.g., pipette tips, gloves, absorbent pads).

Segregation: Halogenated organic waste must be collected separately from non-halogenated

waste.[3][4] Commingling of these waste streams can lead to improper disposal and

increased disposal costs.

Container Selection: Use a designated, properly labeled, and chemically compatible waste

container. The container must be in good condition with a secure, tight-fitting lid to prevent
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leaks and evaporation.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "2,2-difluoroacetophenone." List all other components of the

waste mixture with their approximate concentrations. Do not use chemical formulas or

abbreviations.

Accumulation: Store the sealed waste container in a designated satellite accumulation area

within the laboratory. This area should be away from sources of ignition and incompatible

materials.

Disposal Request: Once the container is full or ready for disposal, follow your institution's

established procedures for hazardous waste pickup. This typically involves contacting the

Environmental Health and Safety (EHS) department.

Regulatory Framework and Disposal Methodology
The primary federal regulation governing hazardous waste in the United States is the Resource

Conservation and Recovery Act (RCRA).[2][3] While 2,2-difluoroacetophenone is not

explicitly listed as a "P" or "U" hazardous waste, it may be classified as a hazardous waste if it

exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity. Furthermore, if it is a

spent solvent, it could fall under the "F-listed" wastes for halogenated solvents.[5][6]

The recommended disposal method for halogenated organic compounds is high-temperature

incineration in a licensed hazardous waste disposal facility.[3] This process ensures the

complete destruction of the compound and minimizes environmental impact.

Emergency Procedures
Spill Response:

Evacuate the immediate area and alert others.

If the spill is small and you are trained to handle it, wear appropriate PPE.

Contain the spill using an inert absorbent material (e.g., vermiculite, sand).
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Collect the absorbent material and place it in a sealed, labeled container for hazardous

waste disposal.

Ventilate the area.

For large spills, evacuate the area and contact your institution's EHS or emergency response

team immediately.

First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek medical attention if irritation develops.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2,2-
difluoroacetophenone.
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Disposal Workflow for 2,2-Difluoroacetophenone
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Caption: Decision workflow for the safe disposal of 2,2-difluoroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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